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Chemical Profile of Dioctyl Phosphate

Property/Aspect Description

CAS Number 73050-04-1 [1]

Chemical Formula C₁₆H₃₄O₄P [1]

Molecular Weight 321.413 g/mol [1]

Primary Functions Surfactant, Solvent, Plasticizer, Corrosion Inhibitor, Metal
Extractant [2]

Key Mechanism in Metal
Extraction

Forms stable complexes with metal ions [2]

Potential Experimental Challenges & Insights

Based on its general applications, here are some areas where challenges might arise during research.

Metal Complexation and Phase Separation
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Context: Dioctyl phosphate is used in solvent extraction processes for metal recovery [2]. A

common challenge in this area is third-phase formation, where the organic phase splits into a
metal-extractant-rich phase and a diluent-rich phase [3].

Troubleshooting Insight: If you encounter unexpected phase separation or viscosity changes,
it may be related to the limiting organic concentration (LOC) of your metal-dioctyl
phosphate complex. Branching in the alkyl chain of the extractant can influence this limit [3].

Corrosion Inhibition

Context: Dioctyl phosphate can protect metal surfaces by forming a protective film that acts

as a corrosion inhibitor [2].
Troubleshooting Insight: The effectiveness of passivation can be influenced by factors like

temperature, exposure time, and solution agitation [4]. If corrosion inhibition is inconsistent,
these parameters should be carefully controlled.

How to Proceed with Your Guide

Since direct experimental protocols for drug development contexts are lacking in the search results, I suggest

you:

Consult Specialized Literature: Look for papers in pharmaceutical journals that detail the use of

dioctyl phosphate or similar organophosphorus compounds in specific formulations, such as
liposomes or lipid nanoparticles.

Reference Safety Data: Always pair experimental steps with safety information. While a closely
matched safety data sheet was not found, one for a related compound, dioctyl phosphonate,

indicates it can cause serious eye irritation and is harmful to aquatic life [5].

Experimental Workflow for Complexation Studies

The following diagram outlines a generalized, high-level workflow for studying complexation, which you

can adapt for your specific research on dioctyl phosphate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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